Cas no 90207-53-7 (5,8-Diazaspiro[2.6]nonane)

• Product Name: 5,8-Diazaspiro[2.6]nonane
• CAS No: 90207-53-7
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 5798765
• Update Time: 2025-07-02

5,8-Diazaspiro[2.6]nonane Chemical and Physical Properties

Names and Identifiers

• 5,8-Diazaspiro[2.6]nonane

• Inchi： 1S/C7H14N2/c1-2-7(1)5-8-3-4-9-6-7/h8-9H,1-6H2
• InChI Key： YTHRUQKSVTZEDY-UHFFFAOYSA-N
• SMILES： C1C2(CNCCNC2)C1

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 211.2±8.0 °C(Predicted)
• pka: 11.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 5,8-Diazaspiro[2.6]nonane

Recent Advances in the Study of 5,8-Diazaspiro[2.6]nonane (CAS: 90207-53-7) and Its Applications in Chemical Biology and Medicine

The compound 5,8-Diazaspiro[2.6]nonane (CAS: 90207-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and versatile pharmacological properties. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential therapeutic applications, drawing from recent peer-reviewed publications and industry reports.

Recent studies have highlighted the synthetic accessibility of 5,8-Diazaspiro[2.6]nonane through novel catalytic methods, including palladium-catalyzed spirocyclization and asymmetric synthesis techniques. These advancements have enabled the production of enantiomerically pure forms, which are critical for drug development. The compound's spirocyclic framework has been shown to enhance binding affinity and selectivity toward various biological targets, such as G protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases.

In terms of biological activity, 5,8-Diazaspiro[2.6]nonane derivatives have demonstrated promising results as modulators of central nervous system (CNS) targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that specific derivatives exhibit potent activity as dopamine D3 receptor antagonists, suggesting potential applications in treating Parkinson's disease and addiction disorders. Additionally, its role as a scaffold for developing protease inhibitors has been explored, with some derivatives showing inhibitory effects against SARS-CoV-2 main protease in vitro.

From a therapeutic perspective, the compound's pharmacokinetic properties, including metabolic stability and blood-brain barrier permeability, have been optimized through structural modifications. Recent preclinical studies indicate that certain 5,8-Diazaspiro[2.6]nonane-based candidates exhibit favorable safety profiles and efficacy in animal models of depression and chronic pain, paving the way for clinical trials. Industry collaborations are also investigating its use in targeted drug delivery systems, leveraging its ability to form stable complexes with biomolecules.

In conclusion, 5,8-Diazaspiro[2.6]nonane (CAS: 90207-53-7) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential, particularly in CNS disorders and infectious diseases. Future directions may include the development of bifunctional conjugates and the exploration of its role in epigenetic modulation.